N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[4-(morpholin-4-ylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C19H21N3O5/c23-19(14-27-18-4-2-1-3-17(18)22(24)25)20-16-7-5-15(6-8-16)13-21-9-11-26-12-10-21/h1-8H,9-14H2,(H,20,23)
• InChI Key: NMQHIEQZJSSMNJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H21N3O5
• Molecular Weight: 371.4 g/mol

Description

N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide, also known as MNA-715, is a chemical compound that has been synthesized for scientific research purposes. It is a potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. MNA-715 has been studied extensively for its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide inhibits the activity of the protein kinase CK2 by binding to the ATP-binding site of the enzyme. CK2 is a serine/threonine kinase that regulates various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of CK2 activity by N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to have various biochemical and physiological effects in cells and tissues. It inhibits the phosphorylation of various proteins that are involved in cell proliferation and survival, and induces the activation of pro-apoptotic proteins such as caspases. N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide also inhibits the expression of anti-apoptotic proteins such as Bcl-2 and induces the expression of pro-apoptotic proteins such as Bax.

Advantages and Limitations for Lab Experiments

N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes and diseases. It has also been shown to have low toxicity and good pharmacokinetic properties, which makes it a potential therapeutic agent for cancer and other diseases. However, N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide has some limitations for lab experiments. It is a relatively new compound, and its long-term effects and potential side effects are not fully understood. Additionally, its synthesis is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research on N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide. One direction is to study its potential therapeutic applications in other diseases such as Alzheimer's disease, cardiovascular diseases, and inflammatory disorders. Another direction is to investigate the mechanism of action of N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide in more detail, including its effects on other signaling pathways and cellular processes. Additionally, the development of more potent and selective CK2 inhibitors based on the structure of N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide could lead to the discovery of new therapeutic agents for cancer and other diseases.

Scientific Research Applications

N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide has been used extensively in scientific research to study the role of CK2 in various cellular processes and diseases. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the efficacy of chemotherapy and radiation therapy. N-[4-(4-morpholinylmethyl)phenyl]-2-(2-nitrophenoxy)acetamide has also been studied for its potential therapeutic applications in other diseases such as Alzheimer's disease, cardiovascular diseases, and inflammatory disorders.